5-Ethoxy-2-({[(furan-2-yl)methyl]amino}methylidene)-1-benzothiophen-3(2H)-one

• CAS No.: 5760-09-8
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 5-ethoxy-2-(furan-2-ylmethyliminomethyl)-1-benzothiophen-3-ol
• InChI: InChI=1S/C16H15NO3S/c1-2-19-11-5-6-14-13(8-11)16(18)15(21-14)10-17-9-12-4-3-7-20-12/h3-8,10,18H,2,9H2,1H3
• InChI Key: HHPAWYBEAWGFRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)SC(=C2O)C=NCC3=CC=CO3

Description

5-Ethoxy-2-({[(furan-2-yl)methyl]amino}methylidene)-1-benzothiophen-3(2H)-one is a complex organic compound that features a benzothiophene core, a furan ring, and an ethoxy group

Preparation Methods

The synthesis of 5-Ethoxy-2-({[(furan-2-yl)methyl]amino}methylidene)-1-benzothiophen-3(2H)-one typically involves multiple steps, including the formation of the benzothiophene core, the introduction of the furan ring, and the addition of the ethoxy group. Specific synthetic routes and reaction conditions can vary, but common methods include:

Formation of the Benzothiophene Core: This can be achieved through cyclization reactions involving thiophene derivatives.

Introduction of the Furan Ring: This step often involves the use of furan-2-carboxaldehyde derivatives.

Addition of the Ethoxy Group: This can be done through etherification reactions using ethyl alcohol and appropriate catalysts.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

5-Ethoxy-2-({[(furan-2-yl)methyl]amino}methylidene)-1-benzothiophen-3(2H)-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the furan and benzothiophene rings, using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-Ethoxy-2-({[(furan-2-yl)methyl]amino}methylidene)-1-benzothiophen-3(2H)-one has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and photovoltaic cells.

Mechanism of Action

The mechanism of action of 5-Ethoxy-2-({[(furan-2-yl)methyl]amino}methylidene)-1-benzothiophen-3(2H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

5-Ethoxy-2-({[(furan-2-yl)methyl]amino}methylidene)-1-benzothiophen-3(2H)-one can be compared with other similar compounds, such as:

5-(Ethoxymethyl)furan-2-carboxaldehyde: Similar in structure but lacks the benzothiophene core.

2-Formyl-5-ethoxymethylfuran: Another related compound with a furan ring and ethoxy group but different core structure.

5-Ethoxymethylfurfural: Shares the furan and ethoxy components but has a different overall structure.

The uniqueness of this compound lies in its combination of the benzothiophene core with the furan ring and ethoxy group, which imparts distinct chemical and biological properties.